Cas no 21251-20-7 (2-Butynedial)
2-Butynedial (C₄H₂O₂) is a highly reactive dialdehyde characterized by its conjugated alkyne and carbonyl functional groups. This compound is primarily utilized in organic synthesis as a versatile building block for heterocyclic compounds, pharmaceuticals, and specialty chemicals. Its rigid linear structure and electron-deficient nature make it valuable in cycloaddition reactions and as a precursor for complex molecular frameworks. 2-Butynedial’s reactivity allows for selective modifications, enabling the formation of diverse derivatives under controlled conditions. Handling requires caution due to its instability and potential polymerization tendencies. Proper storage under inert conditions is recommended to maintain purity and reactivity for synthetic applications.
2-Butynedial structure
Product Name:2-Butynedial
CAS No:21251-20-7
MF:C4H2O2
MW:82.0574812889099
CID:291279
PubChem ID:11603089
Update Time:2025-05-23
2-Butynedial Chemical and Physical Properties
Names and Identifiers
-
- 2-Butynedial
- but-2-ynedial
- acetylenedicarbaldehyde
- ACETYLENEDICARBOXALDEHYDE
- AG-E-55819
- AGN-PC-00CGUW
- Butynedial
- CTK1A7967
- DTXSID80469318
- EN300-7574413
- 21251-20-7
-
- Inchi： 1S/C4H2O2/c5-3-1-2-4-6/h3-4H
- InChI Key： AZEBXWRLBFPUTO-UHFFFAOYSA-N
- SMILES： O=CC#CC=O
Computed Properties
- Exact Mass: 82.00546
- Monoisotopic Mass: 82.005479302g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 6
- Rotatable Bond Count: 0
- Complexity: 100
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0
- Topological Polar Surface Area: 34.1Ų
Experimental Properties
- PSA: 34.14
2-Butynedial Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-7574413-0.05g |
but-2-ynedial |
21251-20-7 | 95% | 0.05g |
$732.0 | 2024-05-23 | |
| Enamine | EN300-7574413-0.1g |
but-2-ynedial |
21251-20-7 | 95% | 0.1g |
$767.0 | 2024-05-23 | |
| Enamine | EN300-7574413-0.25g |
but-2-ynedial |
21251-20-7 | 95% | 0.25g |
$801.0 | 2024-05-23 | |
| Enamine | EN300-7574413-0.5g |
but-2-ynedial |
21251-20-7 | 95% | 0.5g |
$836.0 | 2024-05-23 | |
| Enamine | EN300-7574413-1.0g |
but-2-ynedial |
21251-20-7 | 95% | 1.0g |
$871.0 | 2024-05-23 | |
| Enamine | EN300-7574413-2.5g |
but-2-ynedial |
21251-20-7 | 95% | 2.5g |
$1707.0 | 2024-05-23 | |
| Enamine | EN300-7574413-5.0g |
but-2-ynedial |
21251-20-7 | 95% | 5.0g |
$2525.0 | 2024-05-23 | |
| Enamine | EN300-7574413-10.0g |
but-2-ynedial |
21251-20-7 | 95% | 10.0g |
$3746.0 | 2024-05-23 |
2-Butynedial Related Literature
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
2. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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